Cas no 2306269-28-1 (methyl 4-fluoro-1-hydroxy-cyclohexanecarboxylate)

• Product Name: methyl 4-fluoro-1-hydroxy-cyclohexanecarboxylate
• CAS No: 2306269-28-1
• MF: C₈H₁₃FO₃
• MW: 176.185426473618
• CID: 5107606
• Update Time: 2026-03-03

methyl 4-fluoro-1-hydroxy-cyclohexanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylic acid, 4-fluoro-1-hydroxy-, methyl ester
• methyl 4-fluoro-1-hydroxy-cyclohexanecarboxylate

• Inchi： 1S/C8H13FO3/c1-12-7(10)8(11)4-2-6(9)3-5-8/h6,11H,2-5H2,1H3
• InChI Key： OVXXZOWNXHICSJ-UHFFFAOYSA-N
• SMILES： C1(O)(C(OC)=O)CCC(F)CC1

Additional information on methyl 4-fluoro-1-hydroxy-cyclohexanecarboxylate

Exploring the Properties and Applications of Methyl 4-Fluoro-1-Hydroxy-Cyclohexanecarboxylate (CAS No. 2306269-28-1)

In the realm of organic chemistry and pharmaceutical research, methyl 4-fluoro-1-hydroxy-cyclohexanecarboxylate (CAS No. 2306269-28-1) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its fluorinated cyclohexane backbone and ester functionality, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₈H₁₃FO₃, highlights the presence of a fluoro group and a hydroxyl group, which contribute to its reactivity and utility in various chemical transformations.

The growing interest in fluorinated compounds like methyl 4-fluoro-1-hydroxy-cyclohexanecarboxylate stems from their widespread use in drug discovery and material science. Fluorination often enhances the metabolic stability, bioavailability, and binding affinity of molecules, making them invaluable in the development of new therapeutics. Researchers frequently search for terms such as "fluoro-cyclohexane derivatives" or "ester-based fluorinated intermediates" to explore novel synthetic routes or applications. This compound’s compatibility with modern green chemistry principles also aligns with the industry’s shift toward sustainable practices.

One of the key advantages of methyl 4-fluoro-1-hydroxy-cyclohexanecarboxylate lies in its role as a building block for more complex molecules. Its hydroxyl group can undergo further functionalization, such as oxidation or substitution, while the ester moiety offers opportunities for hydrolysis or transesterification. These properties make it a valuable candidate for synthesizing chiral auxiliaries or bioactive scaffolds, addressing the demand for enantioselective synthesis in pharmaceuticals. Searches for "fluorinated carboxylates in drug design" or "cyclohexane-based chiral intermediates" reflect the compound’s relevance in cutting-edge research.

From an industrial perspective, the scalability of methyl 4-fluoro-1-hydroxy-cyclohexanecarboxylate synthesis is a critical factor. Optimized protocols using catalytic fluorination or microwave-assisted reactions have been explored to improve yield and reduce waste. Such advancements resonate with the broader trend of "process intensification" in chemical manufacturing, a topic frequently queried in academic and industrial forums. Additionally, the compound’s stability under various conditions makes it suitable for long-term storage and transportation, further enhancing its commercial viability.

In conclusion, methyl 4-fluoro-1-hydroxy-cyclohexanecarboxylate (CAS No. 2306269-28-1) represents a compelling case study in the intersection of synthetic chemistry and applied science. Its structural versatility, coupled with the rising demand for fluorinated building blocks, positions it as a key player in the development of next-generation materials and therapeutics. As researchers continue to investigate its potential, queries like "applications of fluorinated esters" or "sustainable synthesis of hydroxy-cyclohexanecarboxylates" will likely drive further innovation in this field.